Cas no 1806473-22-2 (Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate
• CAS No: 1806473-22-2
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4956936
• Update Time: 2025-05-20

Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12F3NO3/c1-2-19-12(18)10-6-5-9(4-3-7-17)11(8-10)20-13(14,15)16/h5-6,8H,2-4H2,1H3
• InChI Key： CLNVSPPHTAMDSX-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)C=CC=1CCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate

Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate (CAS No. 1806473-22-2): A Comprehensive Overview

Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate, with the CAS number 1806473-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex structure that includes both cyano and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate consists of a benzoate backbone substituted with an ethyl group at the 4-position and a cyanoethyl group at the 3-position. The presence of the trifluoromethoxy group further enhances its reactivity and potential biological activity. This combination of functional groups makes it an intriguing subject for researchers exploring novel pharmacophores and lead compounds.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The trifluoromethoxy group in Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate contributes to these desirable properties, making it a key moiety in the design of next-generation therapeutics. Studies have shown that fluorine atoms can significantly influence the electronic and steric properties of molecules, leading to more potent and selective drug candidates.

The cyanoethyl group in this compound adds another layer of complexity, providing opportunities for further derivatization and modification. This functionality can be utilized to link other pharmacophores or to enhance solubility and bioavailability. Researchers have been exploring various strategies to incorporate cyanoethyl groups into drug molecules, leveraging their ability to form hydrogen bonds and interact with biological targets in unique ways.

One of the most promising applications of Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate is in the field of oncology. Preliminary studies have suggested that derivatives of this compound may exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. The trifluoromethoxy group has been shown to enhance binding to target proteins, while the cyanoethyl moiety can modulate downstream signaling pathways. These findings have opened up new avenues for research into novel anticancer agents.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, atherosclerosis, and autoimmune disorders. Researchers have identified that certain fluorinated benzoates can modulate inflammatory pathways by interacting with specific receptors and enzymes. The unique structure of Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate suggests that it may have similar effects, making it a potential candidate for developing anti-inflammatory therapies.

The synthesis of Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in facilitating the synthesis of fluorinated benzoates.

In conclusion, Ethyl 4-(2-cyanoethyl)-3-(trifluoromethoxy)benzoate (CAS No. 1806473-22-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.